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Compound of Interest

Compound Name:
Oseltamivir acid methyl ester

hydrochloride

Cat. No.: B15560351

Get Quote

Case ID: OSL-NMR-001
Status: Open Assigned Specialist: Senior Application Scientist[1]

Welcome to the Technical Support Center
You have reached the Tier 3 Support Desk for Oseltamivir (Tamiflu) process analysis. This

guide addresses the specific NMR challenges encountered during the synthesis and

purification of Oseltamivir Phosphate, specifically via the industrial standard Roche route

(shikimic acid starting material).

Our goal is to move you from "undefined multiplets" to "structural certainty."

Quick Navigation (Select Your Issue)

Module 1: Phosphorus Contaminants (The "Ghost"
Signals)
User Complaint:"My
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H NMR shows unexpected aromatic multiplets in the 7.5–7.7 ppm region, and the purity
calculation is failing."

Diagnosis: This is the hallmark of Triphenylphosphine Oxide (TPPO) contamination. In the

Roche synthesis, the Staudinger reaction (converting azide to amine) utilizes

triphenylphosphine (

). The byproduct, TPPO, is notoriously difficult to remove completely via crystallization due to
its high solubility in organic solvents and ability to co-crystallize.

The Solution:

P NMR Discrimination Do not rely solely on

H NMR, as the aromatic region of Oseltamivir is usually clean, making TPPO stand out but
hard to quantify against the noise. Use

P NMR for absolute specificity.

Technical Reference Data:

Compound
P Chemical Shift (

ppm)

Signal Multiplicity Notes

Oseltamivir

Phosphate
~0.0 ppm Singlet

Shift is pH-dependent.

[1]

Triphenylphosphine

Oxide
+29.0 to +32.0 ppm Singlet

Distinct downfield

shift.[1]

Triphenylphosphine -5.0 to -6.0 ppm Singlet
Unreacted reagent

(rare).[1]

Troubleshooting Workflow:
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Unknown Aromatic Signals
(7.5-7.7 ppm)

Run 31P NMR
(No Decoupling needed) Signal at ~29 ppm?

Contaminant: TPPO
Action: Reprocess via

partitioning (EtOAc/Water)Yes

Contaminant: Other
Action: Check Solvent
Stabilizers (e.g., BHT)

No

Click to download full resolution via product page

Figure 1: Decision tree for identifying phosphorus-based contaminants.

Module 2: Stereochemical Integrity (The Epimer
Problem)
User Complaint:"I have the right mass, but the alkene proton signal is split or shifted. Is it an

epimer?"

Diagnosis: Stereochemical leakage.[1] The Oseltamivir scaffold has three contiguous chiral

centers (C3, C4, C5).[2] The most common issues arise from the epoxide ring-opening step

(regio- and stereoselectivity) or epimerization during the introduction of the basic amine.

Critical Analysis: Coupling Constants (

) The cyclohexane ring of Oseltamivir adopts a specific half-chair conformation.[1] Epimers
(diastereomers) will display significantly different vicinal coupling constants (

) due to the Karplus relationship.

Target Region: Focus on H3, H4, and H5.
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Proton
Active Drug (

)

Epimer Impurity
(e.g.,

or

)

Mechanism of
Detection

H3 (Ether) ~3.7-4.0 ppm

Shifted

0.2 ppm

changes from trans-

diaxial-like to gauche.

[1]

H4 (Acetamido) ~4.2 ppm Broadening or splitting
Sensitive to H3/H5

orientation.[1]

H2 (Alkene) ~6.6-6.8 ppm Distinct doublet
Shift indicates ring

strain changes.[1]

Advanced Verification: If 1D NMR is ambiguous, run a 1D-NOE or 2D-NOESY.

Active Drug: Strong NOE correlation between H3 and H5 (they are cis to each other in the

active pharmaceutical ingredient).

Epimer: Loss of H3-H5 correlation indicates trans relationship (inversion at one center).[1]

Module 3: Impurity Fingerprinting (A, B, & C)
User Complaint:"I see small peaks near the ethyl ester region or the acetyl group. Which

impurity is this?"

Diagnosis: You are likely seeing Pharmacopeial Impurities A, B, or C. These are structural

degradants, not stereoisomers.

Impurity Identification Table:
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Impurity Code Common Name Structural Change
Key NMR
Diagnostic Feature

Impurity A Oseltamivir Acid
Hydrolysis of Ethyl

Ester

Loss of ethyl quartet

(~4.2 ppm) and triplet

(~1.3 ppm).[1]

Impurity B Epoxide Intermediate
Incomplete Ring

Opening

Upfield shift of

H3/H4/H5;

appearance of

epoxide protons

(~3.0-3.5 ppm).[1]

Impurity C N,N-Acyl Migration
Migration of Acetyl to

Amine

Shift of Acetyl-CH

singlet; appearance of

new NH signals.[1]

Des-acetyl Free Amine Hydrolysis of Amide
Loss of Acetyl-CH

singlet (~2.0 ppm).[1]

Impurity Origin Pathway:
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Figure 2: Origin of key pharmacopeial impurities during synthesis and storage.[1]

Module 4: Experimental Protocol
Issue: "My spectrum is broad/messy because of the phosphate salt." Protocol:Phosphate

Desalting (The "Free Base" Prep)

Direct NMR of the phosphate salt in DMSO-

or D

O is possible but often results in broad amine signals due to exchange.[1] For high-resolution
structural characterization, convert to the free base in situ or via extraction.[1]

Method A: Biphasic Extraction (Recommended for Impurity Profiling)
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Dissolve 20 mg Oseltamivir Phosphate in 1 mL D

O.

Add 1 mL CDCl

and 20 mg solid Na

CO

.

Shake vigorously for 1 minute in a vial.

Allow layers to separate.[1]

Extract the bottom layer (CDCl

) carefully.[1]

Why? The free base partitions into chloroform; the phosphate salts remain in the water.

Run NMR on the CDCl

layer.[1]

Method B: In-situ Shift (Quick Check)

Dissolve sample in DMSO-

.[1]

Add 1 drop of D

O to shake off exchangeable protons (NH/OH) if they are obscuring the scaffold signals.

Note: This does not remove the salt, so chemical shifts may vary slightly from literature

values of the free base.
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Roche Synthesis & Impurities: Karpf, M., & Trussardi, R. (2009).[1] New, azide-free

transformation of epoxides into 1,2-diamino compounds: Synthesis of the anti-influenza

neuraminidase inhibitor Oseltamivir phosphate (Tamiflu).[1].

Impurity Profiling: Nie, X., et al. (2025).[1] Quantification of Oseltamivir Phosphate

Enantiomeric Impurity by Chiral HPLC Method With the Aid of Solvent Extraction and

Phosphate Salt‐Out Method. (Note: Discusses the solvent extraction necessity).

NMR of TPPO: The chemical shift of Triphenylphosphine oxide is a standard reference value

in phosphorus NMR, typically cited at

29.0 ppm in CDCl

.

Stereochemical Assignment: Ishikawa, H., et al. (2010).[1] High-yielding synthesis of the

anti-influenza neuraminidase inhibitor (-)-oseltamivir by three "one-pot" operations.[1].[1]

For further assistance, please upload your FID files to the secure portal referencing Case ID

OSL-NMR-001.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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